![molecular formula C11H9ClN2O2S B2949466 Ethyl 4-chloro-2-thien-2-ylpyrimidine-5-carboxylate CAS No. 188937-40-8](/img/structure/B2949466.png)
Ethyl 4-chloro-2-thien-2-ylpyrimidine-5-carboxylate
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Description
Ethyl 4-chloro-2-thien-2-ylpyrimidine-5-carboxylate is a chemical compound with the CAS Number: 188937-40-8 . It has a molecular weight of 268.72 . The IUPAC name for this compound is ethyl 4-chloro-2-(2-thienyl)-5-pyrimidinecarboxylate . It is a solid-powder at room temperature .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C11H9ClN2O2S/c1-2-16-11(15)7-6-13-10(14-9(7)12)8-4-3-5-17-8/h3-6H,2H2,1H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid-powder at room temperature . It should be stored at 2-8°C . The compound is shipped at ambient temperature .Safety and Hazards
The safety information for Ethyl 4-chloro-2-thien-2-ylpyrimidine-5-carboxylate includes several hazard statements: H302+H312+H332;H315;H319;H335 . This indicates that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P271;P260;P280, which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, avoiding inhaling dust/fume/gas/mist/vapours/spray, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Pyrimidine derivatives have been shown to have neuroprotective and anti-inflammatory properties . They interact with various targets in the nervous system, including neuronal cells and microglia .
Mode of Action
These compounds can inhibit the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in stimulated human microglia cells . They can also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .
Biochemical Pathways
The compounds affect the ER stress pathway and the NF-kB inflammatory pathway . By inhibiting these pathways, they can reduce inflammation and apoptosis, which are key processes in neurodegenerative diseases .
Result of Action
The inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway can lead to neuroprotective and anti-inflammatory effects . This can potentially slow the progression of neurodegenerative diseases .
properties
IUPAC Name |
ethyl 4-chloro-2-thiophen-2-ylpyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O2S/c1-2-16-11(15)7-6-13-10(14-9(7)12)8-4-3-5-17-8/h3-6H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOWISTVCYDJBMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1Cl)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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